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Compound of Interest

Compound Name: Cy5.5 hydrazide

Cat. No.: B15554979 Get Quote

For researchers, scientists, and drug development professionals utilizing Cy5.5 hydrazide,

ensuring the integrity and effective use of this fluorescent dye is critical for reproducible and

reliable experimental outcomes. This technical support center provides comprehensive

guidance on the best practices for storing and handling Cy5.5 hydrazide solutions, along with

troubleshooting for common issues that may be encountered.

Frequently Asked Questions (FAQs)
Q1: How should I store the lyophilized Cy5.5 hydrazide powder?

A1: Unopened vials of lyophilized Cy5.5 hydrazide powder should be stored at -20°C in a dark

and desiccated environment.[1][2][3] Under these conditions, the product is stable for up to 24

months. For transportation purposes, the powder is stable at room temperature for as long as

three weeks.[1][3]

Q2: What is the recommended solvent for reconstituting Cy5.5 hydrazide?

A2: Cy5.5 hydrazide is soluble in polar organic solvents. Anhydrous (dry) dimethyl sulfoxide

(DMSO) or N,N-dimethylformamide (DMF) are the recommended solvents for reconstitution.[2]

It is critical to use anhydrous solvents as the hydrazide group is susceptible to hydrolysis in the

presence of water.[2]

Q3: How should I prepare and store stock solutions of Cy5.5 hydrazide?
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A3: To prepare a stock solution, first allow the vial of Cy5.5 hydrazide powder to reach room

temperature before opening it to prevent moisture condensation.[2][4] Reconstitute the powder

in anhydrous DMSO or DMF to your desired concentration (e.g., 10 mg/mL).[2] The solution

should be vortexed gently until the dye is fully dissolved. It is best practice to dispense the

stock solution into small, single-use aliquots in low-protein-binding microcentrifuge tubes to

avoid repeated freeze-thaw cycles.[2] These aliquots should be stored at -20°C or -80°C and

protected from light.[2]

Q4: What is the stability of reconstituted Cy5.5 hydrazide stock solutions?

A4: When stored properly in anhydrous DMSO or DMF at -20°C or -80°C and protected from

light, stock solutions of Cy5.5 hydrazide are generally stable for at least one to six months.[2]

For critical applications, it is always advisable to use a freshly prepared solution or perform a

quality control check on stored solutions.[2]

Q5: Can I store Cy5.5 hydrazide in an aqueous buffer?

A5: It is not recommended to store Cy5.5 hydrazide in aqueous buffers. The hydrazide group

is prone to hydrolysis in aqueous solutions, which will lead to the degradation of the dye and a

loss of its reactive capacity.[2] Working solutions in aqueous buffers should be prepared

immediately before use.[2]
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Problem Possible Cause Solution

Low or No Fluorescent Signal Degradation of the dye

Prepare a fresh stock solution

of Cy5.5 hydrazide in

anhydrous DMSO or DMF. It is

also good practice to perform a

quality control check on the

new solution before use.

Inefficient labeling reaction

Ensure the reaction is

performed under mildly acidic

conditions (pH 5-6) for optimal

hydrazone bond formation.

Photobleaching of the dye

Minimize the exposure of the

dye solution and the labeled

conjugate to light at all stages

of the experiment and storage.

Consider using photoprotective

agents if necessary.[2]

High Background

Fluorescence
Excess unconjugated dye

Ensure the thorough removal

of any unreacted Cy5.5

hydrazide after the labeling

reaction using appropriate

purification methods like

dialysis, size exclusion

chromatography, or spin

columns.[2]

Non-specific binding

If labeling cells, be aware that

dead cells can non-specifically

bind antibodies and dyes,

leading to false positives.

Always include a viability dye

in your panel to exclude dead

cells.

Unexpected Staining Pattern Amine-reactive dyes in buffer If using fixable amine-reactive

viability dyes, be aware that
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they react with all proteins that

have amine groups, including

those in buffers like BSA or

FBS. This can lead to a higher

concentration of dye being

needed to get a good signal on

your cells.[5]

Reaction with antibodies

If the amine-reactive dye is

stained at the same time or

after antibody staining, the dye

could react with the antibodies

or some fluorophores and

produce odd results.[5]

Quantitative Data Summary
Parameter Condition Duration Notes

Storage of Lyophilized

Powder

-20°C, dark,

desiccated
Up to 24 months

Transportation at

room temperature for

up to 3 weeks is

acceptable.[1][3]

Storage of Stock

Solution

Anhydrous DMSO or

DMF at -20°C or

-80°C, protected from

light

1 to 6 months
Aliquot to avoid

freeze-thaw cycles.[2]

Storage of Aqueous

Working Solution

Aqueous Buffer (e.g.,

PBS)
Not Recommended

Use immediately as it

is prone to hydrolysis.

[2]

Experimental Protocols
Protocol for Labeling Antibodies with Cy5.5 Hydrazide
This protocol describes the labeling of antibodies through the oxidation of their carbohydrate

residues to generate aldehyde groups, which then react with Cy5.5 hydrazide.
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1. Antibody Preparation:

Prepare the antibody solution in an oxidation buffer (e.g., 0.1 M sodium acetate, pH 5.5).
The recommended antibody concentration is 1-10 mg/mL.

2. Oxidation of Antibody:

Prepare a fresh solution of sodium periodate (NaIO₄) in the oxidation buffer.
Add the sodium periodate solution to the antibody solution to a final concentration of 1-10
mM.
Incubate the reaction for 30 minutes at room temperature in the dark.
Quench the reaction by adding a 10-fold molar excess of glycerol or ethylene glycol and
incubate for 10 minutes at room temperature.
Purify the oxidized antibody using a desalting column to remove excess periodate and
byproducts.

3. Labeling Reaction:

Immediately after purification, adjust the pH of the oxidized antibody solution to 5.5-6.0.
Prepare a stock solution of Cy5.5 hydrazide in anhydrous DMSO.
Add a 50-100 fold molar excess of the Cy5.5 hydrazide solution to the oxidized antibody
solution.
Incubate the reaction for 2-4 hours at room temperature in the dark with gentle shaking.

4. Purification of the Labeled Antibody:

Purify the Cy5.5-labeled antibody from the excess unconjugated dye using a desalting
column or dialysis.
The purified conjugate can be stored at 4°C for short-term storage or at -20°C for long-term
storage.
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Storage and Handling Workflow

Start: Receive Lyophilized Cy5.5 Hydrazide

Store at -20°C
Dark & Desiccated

Warm Vial to
Room Temperature

Reconstitute in
Anhydrous DMSO/DMF

Aliquot into Single-Use Tubes

Store Aliquots at -20°C/-80°C
Protected from Light

Prepare Aqueous Solution
& Use Immediately

End: Use in Experiment

Click to download full resolution via product page

Caption: Workflow for the proper storage and handling of Cy5.5 hydrazide solutions.
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Troubleshooting Low Signal

Low or No Signal Detected

Is the dye solution old or
repeatedly freeze-thawed?

Prepare fresh stock solution
from lyophilized powder.

Yes

Was the labeling reaction pH
optimal (5-6)?

No

Signal Improved

Optimize reaction pH.

No

Was the dye/conjugate
exposed to excessive light?

Yes

Minimize light exposure
during all steps.

Yes

No

Click to download full resolution via product page
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Caption: Decision tree for troubleshooting low fluorescence signal issues with Cy5.5
hydrazide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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